Cas no 112110-08-4 (4,6-Bis(trifluoromethyl)pyridin-2-amine)

4,6-Bis(trifluoromethyl)pyridin-2-amine is a fluorinated pyridine derivative characterized by the presence of two trifluoromethyl groups at the 4 and 6 positions and an amine group at the 2 position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl groups enhance lipophilicity and metabolic stability, while the amine functionality allows for further derivatization. Its high purity and well-defined reactivity profile make it suitable for applications in cross-coupling reactions, heterocyclic chemistry, and the development of bioactive compounds. The compound is typically handled under controlled conditions due to its sensitivity to moisture and air.

4,6-Bis(trifluoromethyl)pyridin-2-amine structure

112110-08-4 structure

Product Name:4,6-Bis(trifluoromethyl)pyridin-2-amine

CAS No:112110-08-4

MF:C₇H₄F₆N₂

MW:230.110482215881

CID:1084593

PubChem ID:13986816

Update Time:2025-05-27

4,6-Bis(trifluoromethyl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

- 4,6-Bis(trifluoromethyl)pyridin-2-amine
- 2-Pyridinamine, 4,6-bis(trifluoromethyl)-
- 4,6-bis(trifluoromethyl)-2-pyridylamine
- AB03624
- AGN-PC-0001IK
- CTK8G5822
- SBB097549
- SCHEMBL2479769
- AKOS022183394
- 112110-08-4
- DTXSID60553845
- JLFVZLNEALJLLS-UHFFFAOYSA-N
- Inchi： 1S/C7H4F6N2/c8-6(9,10)3-1-4(7(11,12)13)15-5(14)2-3/h1-2H,(H2,14,15)
- InChI Key： JLFVZLNEALJLLS-UHFFFAOYSA-N
- SMILES： FC(C1C=C(N)N=C(C(F)(F)F)C=1)(F)F

Computed Properties

Exact Mass: 230.02786711g/mol
Monoisotopic Mass: 230.02786711g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 15
Rotatable Bond Count: 0
Complexity: 223
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 38.9Å²

4,6-Bis(trifluoromethyl)pyridin-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029002526-250mg	2-Amino-4,6-bis(trifluoromethyl)pyridine	112110-08-4	95%	250mg	$1068.20	2023-09-04
Alichem	A029002526-500mg	2-Amino-4,6-bis(trifluoromethyl)pyridine	112110-08-4	95%	500mg	$1634.45	2023-09-04
Alichem	A029002526-1g	2-Amino-4,6-bis(trifluoromethyl)pyridine	112110-08-4	95%	1g	$3184.50	2023-09-04